Cas no 93106-60-6 (Enrofloxacin)

Enrofloxacin is a broad-spectrum synthetic antimicrobial agent effective against a wide range of Gram-positive and Gram-negative bacteria. It exhibits bactericidal activity by inhibiting DNA gyrase, thereby preventing bacterial replication. Its stability in aqueous solutions and oral bioavailability make it suitable for use in veterinary medicine to treat various infections.
Enrofloxacin structure
Enrofloxacin structure
Product Name:Enrofloxacin
CAS No:93106-60-6
MF:C19H22FN3O3
MW:359.394688129425
MDL:MFCD00792463
CID:61606
PubChem ID:24850748
Update Time:2025-07-21

Enrofloxacin Chemical and Physical Properties

Names and Identifiers

    • Enrofloxacin
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • Enrofloxacin Hcl
    • 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinolinecarboxylic acid
    • 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-quinoline-3-carboxylic acid
    • 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethylpiperazino)-quinoline-3-carboxylic acid
    • 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic
    • Baytri
    • bayvp2674
    • BAY-Vp2674
    • Enrofoxacin
    • Enrolfoxacin
    • PD160788
    • ROFLOXACIN BASE
    • WAKO059-07471
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic Acid
    • Baytril
    • Enrofloxacine
    • CFPQ
    • Enrofloxacino
    • Enrofloxacinum
    • endrofloxicin
    • BAY VP 2674
    • Enrofloxacine [French]
    • Enrofloxacinum [Latin]
    • Enroxil
    • Enrofloxacino [Spanish]
    • 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • N-Ethylciprofloxacin
    • Baytril (TN)
    • ERFX
    • Enrofloxacin [USAN:BAN:INN]
    • 3DX3XEK1BN
    • Enrofloxacin (USAN/INN)
    • 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (ACI)
    • 1-Cyclopropyl-6-fluoro-7-(4-ethyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 1-Cyclopropyl-7-(4-ethyl-piperazin-1-yl)-6-fluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • 1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxoquinoline-3-carboxylic acid
    • Alsir
    • BAY-Vp 2674
    • Bayrocin
    • Biofloxavet
    • Enflocyna Sol
    • Enrocin
    • Enrodac
    • Enrofan
    • Enroflon
    • Enrogil
    • Enrovet
    • Fortius
    • N-Ethyl ciprofloxacin
    • N′-Ethylciprofloxacin
    • PD 160788
    • Enrofloxacin for system suitability
    • SR-01000000045
    • BAY Vp 2674;PD160788
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-Fluoro-1,4-Dihydro-4-Oxo-3-Quinolonecarboxylic Acid
    • Enrofloxacin base
    • Enroflox
    • ENROFLOXACIN FOR VETERINARY USE (EP IMPURITY)
    • Enrofloxacin, European Pharmacopoeia (EP) Reference Standard
    • AC-7614
    • 1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-1
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolineca rboxyl acid
    • ENROFLOXACIN [MI]
    • MLS001076496
    • Enrofloxacin, VETRANAL(TM), analytical standard
    • BRD-K76534306-001-21-9
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3- quinolonecarboxylic acid
    • ENROFLOXACIN 100
    • SY052755
    • 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, 9CI
    • HY-B0502
    • Enrofloxacin [USAN:USP:INN:BAN]
    • 1-cyclopropyl-7-(4-ethylpiperazinyl)-6-fluoro-4-oxohydroquinoline-3-carboxylic acid
    • D02473
    • Enrofloxacin for veterinary use
    • Enrofloxacinum (Latin)
    • Enroflox Chewable Tablets
    • 1,4-Dihydro-1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-4-oxo-3-quinolineca rboxyl acid
    • Enrofloxacin (USAN:USP:INN:BAN)
    • EnrositeFlavored
    • ENROFLOXACIN [USP IMPURITY]
    • Enroflox 100
    • NCGC00018143-04
    • Enrofloxacin 1000 microg/mL in Acetonitrile
    • ENROFLOXACIN FOR VETERINARY USE (EP MONOGRAPH)
    • HMS2052O09
    • ENROFLOXACIN (USP-RS)
    • NSC-758616
    • HMS2234M11
    • DB11404
    • Enroflox Injection for Dogs 2.27%
    • CAS-93106-60-6
    • EnroMed 100
    • ENROFLOXACIN [USP MONOGRAPH]
    • AKOS005530685
    • Bay-Vp-2674
    • ENROFLOXACIN (USP MONOGRAPH)
    • NSC 758616
    • Pharmakon1600-01503721
    • Tox21_110831_1
    • ENROFLOXACIN FOR VETERINARY USE [EP MONOGRAPH]
    • ENROFLOXACIN FOR VETERINARY USE [EP IMPURITY]
    • 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-quinoline-3-carboxylic acid
    • CHEBI:35720
    • Enrofloxacin, United States Pharmacopeia (USP) Reference Standard
    • MLS001424169
    • SCHEMBL149150
    • HMS2090E12
    • BAY-Vp2674;PD160788
    • BCP15457
    • 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-
    • NS00010889
    • BRD-K76534306-001-22-7
    • DB-057368
    • AB00384269_17
    • Enroquin
    • Quellaxcin
    • SPECTRUM1503721
    • AB00384269_18
    • SR-01000000045-3
    • EnrofloxacinFlavored
    • EnroMed
    • NCGC00018143-05
    • ALBB-030792
    • BBL009982
    • 1-CYCLOPROPYL-7-(4-ETHYLPIPERAZINO)-6-FLUORO-4-OXO-1,4-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
    • DTXSID1045619
    • Enrofloxacin Antibacterial Injectable Solution
    • MLS000069441
    • NCGC00018143-02
    • HMS3394O09
    • ENROFLOXACIN [INN]
    • CHEMBL15511
    • Baytril Soft Chewable Tablets
    • 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinoline-carboxylic acid
    • 93106-60-6
    • Tenotryl
    • 1,4-Dihydro-1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-4-oxo-3-quinolinecarboxylic acid
    • FluroxinFlavored
    • Enrofloxacin (USP/INN)
    • Zobuxa
    • HMS2093I21
    • HMS3715B18
    • ENROFLOXACIN [GREEN BOOK]
    • BRD-K76534306-001-11-0
    • s3059
    • Enrofloxacin Flavored Tablets
    • Enrosite
    • Enrofloxacin, Pharmaceutical Secondary Standard; Certified Reference Material
    • Enrofloxacin, >=98.0% (HPLC)
    • CCG-101102
    • HMS3373P14
    • SolutionKitsEnrofloxacin
    • ENROFLOXACIN [USAN]
    • Enrofloxacin for system suitability, European Pharmacopoeia (EP) Reference Standard
    • Tox21_110831
    • NCGC00021632-03
    • CCRIS 8214
    • CPD000059011
    • SBI-0206725.P001
    • STK711109
    • ENROFLOXACIN (USP IMPURITY)
    • AB00384269-16
    • Q414413
    • HSDB 6952
    • ENROFLOXACIN [MART.]
    • UNII-3DX3XEK1BN
    • Baytril Antibacterial Tablets, Baytril Taste Tabs Antibacterial Tablets
    • NSC758616
    • 3-Quinolinecarboxylic acid, 1,4-dihydro-1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-4-oxo-
    • F81544
    • KS-5010
    • ENROFLOXACIN [USP-RS]
    • ENROFLOXACIN [HSDB]
    • E0786
    • Baytril 100 Injectable Solution
    • NC00352
    • NCGC00018143-03
    • NCGC00018143-01
    • Baytril Antibacterial Injectable Solution
    • BRN 5307824
    • Fluroxinfor Dogs 2.27%
    • DL-384
    • ENROFLOXACIN (MART.)
    • DTXCID9025619
    • SMR000059011
    • MFCD00792463
    • Enroquin Antibacterial
    • Opera_ID_1106
    • MDL: MFCD00792463
    • Inchi: 1S/C19H22FN3O3/c1-2-21-5-7-22(8-6-21)17-10-16-13(9-15(17)20)18(24)14(19(25)26)11-23(16)12-3-4-12/h9-12H,2-8H2,1H3,(H,25,26)
    • InChI Key: SPFYMRJSYKOXGV-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)C2C(=CC(N3CCN(CC)CC3)=C(C=2)F)N(C2CC2)C=1)O
    • BRN: 5307824

Computed Properties

  • Exact Mass: 359.16500
  • Monoisotopic Mass: 359.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 64.099
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3850
  • Melting Point: 222.0 to 228.0 deg-C
  • Boiling Point: 560.5°Cat760mmHg
  • Flash Point: 292.8°C
  • Solubility: biological extracorporealIn Vitro:DMSOsolubility9.5 mg/mL(26.43 mM;Need ultrasonic and warming)
  • Water Partition Coefficient: Soluble in chloroform. Slightly soluble in water. Also soluble in dilute KOH
  • PSA: 65.78000
  • LogP: 2.31850
  • Merck: 3592

Enrofloxacin Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37
  • RTECS:VB1993650
  • Hazardous Material Identification: Xi
  • Toxicity:LD50 in male, female mice (mg/kg): >5000, 4336 orally; ~200, ~200 i.v.; in male rats, male rabbits (mg/kg): >5000, 500-800 orally (Altreuther)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38

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Enrofloxacin Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Molybdate(42-), triacontakis[μ-(acetato-κO:κO′)]doheptacontaaquaoctacontahecta-μ… Solvents: Water ;  30 min, reflux
Reference
Fast and green method to synthesis of quinolone carboxylic acid derivatives using giant-ball nanoporous isopolyoxomolybdate as highly efficient recyclable catalyst in refluxing water
Mirzaie, Yahya; Lari, Jalil; Vahedi, Hooshang; Hakimi, Mohammad; Nakhaei, Ahmad; et al, Journal of the Mexican Chemical Society, 2017, 61(1), 35-40

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide ;  rt → 80 °C; 2 h, 80 °C
1.2 Reagents: Water ;  cooled
Reference
Synthesis of labeled enrofloxacin-D5
Xu, Zhong-jie; Lu, Wei-jing; Lu, Hao, Jingxi Huagong, 2012, 29(11), 1050-1052

Production Method 3

Reaction Conditions
1.1 25 min, 150 °C
Reference
Conventional and microwave-assisted synthesis of quinolone carboxylic acid derivatives
Mirzaie, Y.; Lari, J.; Vahedi, H.; Hakimi, M., Russian Journal of General Chemistry, 2016, 86(12), 2865-2869

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ;  4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Solvents: Water ;  1 h, reflux; 14 h, 115 °C
Reference
Convenient one pot synthesis of some fluoroquinolones in aqueous media
Abaee, M. Saeed; Sharifi, Ruhollah; Borhani, Shahin; Heravi, Majid M.; Motahari, Hossein, Heterocyclic Communications, 2005, 11(5), 415-418

Production Method 5

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: Potassium iodide Solvents: Acetonitrile ,  Water ;  0 °C; 16 h, rt
Reference
Pharmacological characterization of 7-(4-(piperazin-1-yl)) ciprofloxacin derivatives: antibacterial activity, cellular accumulation, susceptibility to efflux transporters, and intracellular activity
Marquez, Beatrice; Pourcelle, Vincent; Vallet, Coralie M.; Mingeot-Leclercq, Marie-Paule; Tulkens, Paul M.; et al, Pharmaceutical Research, 2014, 31(5), 1290-1301

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Acetic acid
Reference
An improved process for the preparation of quinolone derivatives, e.g. ciprofloxacin
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of specific conjugation bridge linkers and immunoconjugates and methods of using them
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of bridge linkers used for specific conjugation of a cytotoxic agent to a cell-binding molecule
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: Zirconium dioxide (sulfonic acid derivative absorbed on ferrite) Solvents: Water ;  19 min, reflux
Reference
Nano-Fe3O4@ZrO2-SO3H as Highly Efficient Recyclable Catalyst for the Green Synthesis of Fluoroquinolones
Nakhaei, Ahmad; Ramezani, Shirin; Shams-Najafi, Sayyed Jalal; Farsinejad, Sadaf, Letters in Organic Chemistry, 2018, 15(9), 739-746

Production Method 10

Reaction Conditions
1.1 Catalysts: Aluminum bromide Solvents: Ethanol ;  4 h, rt → 75 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min, 70 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Preparation of norfloxacin, ciprofloxacin and enrofloxacin
, China, , ,

Production Method 11

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Isoamyl alcohol ;  8 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydroxide ;  pH 7.2 - 7.3
Reference
Methods for preparation of norfloxacin, ciprofloxacin and enrofloxacin
, China, , ,

Production Method 12

Reaction Conditions
1.1 Catalysts: Cerium trichloride heptahydrate Solvents: Water ;  rt → 100 °C; 10 h, 99 °C
1.2 Reagents: Methanol ;  0.5 h, reflux; reflux → 5 °C; 1 h, 5 - 8 °C
Reference
Process for preparation of carbostyril medicines
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water ;  10 h, 90 - 95 °C; 90 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  3 h, pH 7.5, rt
Reference
Process for the preparation of fluoroquinolone-3-carboxylic acids via amination of alkyl fluoro(haloquinolone)carboxylates with amines
, France, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, 120 °C
1.2 Reagents: Acetic acid ,  Hydrochloric acid Solvents: Water ;  4 h, 90 °C
1.3 Solvents: Isoamyl alcohol ;  6 h, 110 - 115 °C
Reference
Synthesis of derivatives of 1-ethyl-6-fluoro-7-(1-piperazinyl)-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid
Xie, Jiangang; Liao, Xincheng; Qu, Lingbo; Tian, Mengchao, Zhengzhou Daxue Xuebao, 2003, 35(3), 75-78

Production Method 15

Reaction Conditions
Reference
New process for the preparation of 1-cyclopropyl-3-quinolinecarboxylic acid derivatives
, Spain, , ,

Production Method 16

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide
Reference
Cycloaracylation of enamines. I. Synthesis of 4-quinolone-3-carboxylic acids
Grohe, Klaus; Heitzer, Helmut, Liebigs Annalen der Chemie, 1987, (1), 29-37

Production Method 17

Reaction Conditions
Reference
Preparation of bridge linkers used for specific conjugation of two or more cytotoxic agents to a cell-binding molecule
, World Intellectual Property Organization, , ,

Production Method 18

Reaction Conditions
Reference
Preparation of novel bridge linkers containing an acetylenedicarbonyl group for specific conjugation of a cytotoxic agent to a cell-binding molecule
, World Intellectual Property Organization, , ,

Production Method 19

Reaction Conditions
Reference
Preparation of hydrophilic linkers for the conjugation of a cytotoxic agent or a chromophore to a cell-binding molecule
, World Intellectual Property Organization, , ,

Enrofloxacin Raw materials

Enrofloxacin Preparation Products

Enrofloxacin Suppliers

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:93106-60-6)Enrofloxacin
Order Number:JH199
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93106-60-6)Enrofloxacin
Order Number:LE9804;LE26562144
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
Price ($):discuss personally
Email:18501500038@163.com

Enrofloxacin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
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Shanghai Jinhuan Chemical CO., LTD.
(CAS:93106-60-6)Enrofloxacin
JH199
Purity:98.00%
Quantity:25kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93106-60-6)Enrofloxacin
LE9804;LE26562144
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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